Cas no 5744-17-2 (4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide)

• Product Name: 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide
• CAS No: 5744-17-2
• MF: C₁₃H₁₃N₅O₂S₃
• MW: 367.469617605209
• CID: 1604384
• PubChem ID: 2263166
• Update Time: 2025-04-21

4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2'-amino-4'-methyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzenesulfonamide
• benzenesulfonamide, 4-[(2'-amino-4'-methyl[4,5'-bithiazol]-2-yl)amino]-
• 4-[[4-(2-amino-4-methyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]amino]benzenesulfonamide
• MLS001203762
• CBMicro_030065
• AKOS000565294
• BDBM50536354
• SMR000515570
• 4-{[4-(2-AMINO-4-METHYL-1,3-THIAZOL-5-YL)-1,3-THIAZOL-2-YL]AMINO}BENZENESULFONAMIDE
• DTXSID20367389
• BIM-0029971.P001
• STK015148
• CHEMBL1305300
• 4-(2'-Amino-4'-methyl-[4,5']bithiazolyl-2-ylamino)-benzenesulfonamide
• 5744-17-2
• HMS2824P15
• SCHEMBL3511940

• Inchi： 1S/C13H13N5O2S3/c1-7-11(22-12(14)16-7)10-6-21-13(18-10)17-8-2-4-9(5-3-8)23(15,19)20/h2-6H,1H3,(H2,14,16)(H,17,18)(H2,15,19,20)
• InChI Key： IUTRDKUXDKXXSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC1=NC(=CS1)C1=C(C)N=C(N)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 367.02339
• Monoisotopic Mass: 367.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Density: 1.572
• Boiling Point: 647.5°C at 760 mmHg
• Flash Point: 345.4°C
• Refractive Index: 1.72
• PSA: 123.99